Cas no 4641-95-6 (Benzenesulfonic acid, 2-hydroxy-3,5-dinitro-)
4641-95-6 structure
Product Name:Benzenesulfonic acid, 2-hydroxy-3,5-dinitro-
CAS No:4641-95-6
MF:C6H4N2O8S
MW:264.169560432434
CID:323890
PubChem ID:13878631
Update Time:2025-04-19
Benzenesulfonic acid, 2-hydroxy-3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 2-hydroxy-3,5-dinitro-
- 2-hydroxy-3,5-dinitrobenzenesulfonic acid
- LogP
- DTXSID50551734
- 4641-95-6
- SCHEMBL11648713
- 2-Hydroxy-3,5-dinitrobenzene-1-sulfonic acid
-
- Inchi: 1S/C6H4N2O8S/c9-6-4(8(12)13)1-3(7(10)11)2-5(6)17(14,15)16/h1-2,9H,(H,14,15,16)
- InChI Key: VRJNOTJQMMXZKX-UHFFFAOYSA-N
- SMILES: S(C1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O
Computed Properties
- Exact Mass: 263.96882
- Monoisotopic Mass: 263.96883626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 175Ų
Experimental Properties
- Density: 1.966
- Refractive Index: 1.678
- PSA: 160.88
Benzenesulfonic acid, 2-hydroxy-3,5-dinitro- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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